N-methyl-6-{(E)-2-[4-(trifluoromethyl)phenyl]vinyl}pyridazin-3-amine

• IUPAC Name: N-methyl-6-[(E)-2-[4-(trifluoromethyl)phenyl]ethenyl]pyridazin-3-amine
• InChI: InChI=1S/C14H12F3N3/c1-18-13-9-8-12(19-20-13)7-4-10-2-5-11(6-3-10)14(15,16)17/h2-9H,1H3,(H,18,20)/b7-4+
• InChI Key: JSXCPQNMRVGCNG-QPJJXVBHSA-N
• Canonical SMILES: CNC1=NN=C(C=C1)C=CC2=CC=C(C=C2)C(F)(F)F
• Isomeric SMILES: CNC1=NN=C(C=C1)/C=C/C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C14H12F3N3
• Molecular Weight: 279.26 g/mol

Description

"N-methyl-6-{(E)-2-[4-(trifluoromethyl)phenyl]vinyl}pyridazin-3-amine" is a compound of interest in the field of organic chemistry, particularly in the synthesis and study of pyridazinone derivatives and their biological activities. This compound belongs to the broader class of pyridazinones, known for their diverse chemical reactions and potential pharmacological properties.

Synthesis Analysis

The synthesis of pyridazinone derivatives, including compounds structurally related to "N-methyl-6-{(E)-2-[4-(trifluoromethyl)phenyl]vinyl}pyridazin-3-amine," involves regioselective amination of dichloropyridazines and vinyl-amines. Efficient microwave-assisted methods have been developed for selective synthesis, highlighting advances in synthetic chemistry for these compounds (Pollák et al., 2023).

Molecular Structure Analysis

Research on related pyridazinone derivatives emphasizes the importance of molecular structure in determining chemical reactivity and biological activity. The stereochemistry and functional groups attached to the pyridazinone core significantly influence the compound's properties and its interactions with biological targets.

Chemical Reactions and Properties

Pyridazinones undergo a variety of chemical reactions, including nucleophilic substitution, which allows for the introduction of different substituents into the molecule. These reactions are crucial for the diversification of the pyridazinone scaffold and the exploration of its chemical space (Pattison et al., 2009).